Cas no 1803610-59-4 (3,6-Dimethylpyridazin-4-amine hydrochloride)

• Product Name: 3,6-Dimethylpyridazin-4-amine hydrochloride
• CAS No: 1803610-59-4
• MF: C₆H₁₀ClN₃
• MW: 159.616699695587
• CID: 4618237
• PubChem ID: 75481251
• Update Time: 2025-08-02

3,6-Dimethylpyridazin-4-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3,6-Dimethylpyridazin-4-amine hydrochloride
• 3,6-dimethylpyridazin-4-amine;hydrochloride

• Inchi： 1S/C6H9N3.ClH/c1-4-3-6(7)5(2)9-8-4;/h3H,1-2H3,(H2,7,8);1H
• InChI Key： HKTGQSWOUPZVQR-UHFFFAOYSA-N
• SMILES： Cl.N1C(C)=C(C=C(C)N=1)N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 94.3
• Topological Polar Surface Area: 51.8

Additional information on 3,6-Dimethylpyridazin-4-amine hydrochloride

Comprehensive Overview of 3,6-Dimethylpyridazin-4-amine hydrochloride (CAS No. 1803610-59-4)

3,6-Dimethylpyridazin-4-amine hydrochloride (CAS No. 1803610-59-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its pyridazine core structure, is widely studied for its potential applications in drug discovery and material science. The presence of the amine hydrochloride moiety enhances its solubility and reactivity, making it a versatile intermediate in synthetic chemistry.

In recent years, the demand for heterocyclic compounds like 3,6-Dimethylpyridazin-4-amine hydrochloride has surged due to their role in developing novel therapeutics. Researchers are particularly interested in its potential as a kinase inhibitor or GPCR modulator, which aligns with current trends in precision medicine. The compound's CAS No. 1803610-59-4 is frequently searched in academic databases, reflecting its relevance in cutting-edge studies.

The synthesis of 3,6-Dimethylpyridazin-4-amine hydrochloride involves multi-step organic reactions, often starting from pyridazine derivatives. Its methyl groups at positions 3 and 6 contribute to steric stability, while the amine hydrochloride salt form ensures improved bioavailability. These features make it a valuable candidate for structure-activity relationship (SAR) studies in medicinal chemistry.

From an industrial perspective, CAS No. 1803610-59-4 is often discussed in forums focusing on high-value chemical intermediates. Its applications extend to crop protection chemicals, where its molecular framework is explored for designing next-generation pesticides with lower environmental impact. This aligns with the growing global emphasis on sustainable agriculture.

Analytical characterization of 3,6-Dimethylpyridazin-4-amine hydrochloride typically employs techniques like HPLC, NMR spectroscopy, and mass spectrometry. These methods confirm the compound's purity and structural integrity, critical for regulatory compliance in pharmaceutical applications. The hydrochloride salt form also simplifies storage and handling compared to freebase analogs.

In the context of drug discovery, this compound's pyridazine scaffold is recognized for its bioisosteric properties, often serving as a benzene ring replacement to modulate pharmacokinetics. Recent patent literature highlights its incorporation into anticancer agents and anti-inflammatory drugs, addressing two of the most searched therapeutic areas in biomedical research.

The commercial availability of 3,6-Dimethylpyridazin-4-amine hydrochloride (CAS No. 1803610-59-4) through specialty chemical suppliers has facilitated its adoption in both academic and industrial labs. Pricing trends for this fine chemical reflect its niche application spectrum, with bulk purchases commonly associated with lead optimization projects in pharma R&D.

Environmental and safety profiles of this compound are frequently queried in chemical databases. While not classified as hazardous under standard regulations, proper laboratory handling protocols are recommended due to its amine hydrochloride nature. This aspect is particularly relevant given increasing focus on green chemistry principles across the chemical industry.

Future research directions for 3,6-Dimethylpyridazin-4-amine hydrochloride may explore its utility in catalysis or as a building block for functional materials. The compound's structural features suggest potential in designing metal-organic frameworks (MOFs) or pharmaceutical cocrystals, both trending topics in materials science publications.

For researchers investigating structure-based drug design, this compound offers valuable insights into molecular interactions of substituted pyridazines. Computational chemistry studies utilizing molecular docking often reference its analogs, making CAS No. 1803610-59-4 a relevant search term in cheminformatics platforms.

In summary, 3,6-Dimethylpyridazin-4-amine hydrochloride represents an important chemical entity with multifaceted applications. Its continued study contributes to advancements in medicinal chemistry, agrochemical development, and material science, addressing several contemporary scientific challenges while meeting industry demands for specialized organic intermediates.